Cas no 41498-80-0 (daturaolone)

• Product Name: daturaolone
• CAS No: 41498-80-0
• Molecular Formula: C₃₀H₄₈O₂
• Molecular Weight: 440.70092
• CID: 927026
• PubChem ID: 122859

daturaolone Properties

Names and Identifiers

• daturaolone
• 6β-Hydroxyolean-12-en-3-one
• (4aR,5R,6aR,6bS,8aR,12aR,14aR,14bR)-5-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-2,4a,5,6,7,8,9,10,12,12a,14,14a-dodecahydro-1H-picen-3-one
• A-hydroxyolean-12-en-3-one
• FS-8130
• HY-122953
• 41498-80-0
• CS-0090668
• AKOS040763564
• (4aR,5R,6aR,6bR,8S,8aR,12aR,14aR,14bR)-5-Hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydro-2H-picen-3-one
• NCI60_037648
• NSC-705537
• CHEMBL2005473
• NSC705537
• Olean-12-en-3-one, 6-hydroxy-, (6beta)-
• DTXSID70961770
• 6.beta.-Hydroxyolean-12-en-3-one
• DA-62678

• InChIKey： YCTXVPCDHZMBHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H48O2/c1-25(2)13-14-27(5)15-16-29(7)19(20(27)17-25)9-10-22-28(6)12-11-23(32)26(3,4)24(28)21(31)18-30(22,29)8/h9,20-22,24,31H,10-18H2,1-8H3
• SMILES： CC1(C)CCC2(C)CCC3(C)C(=CCC4C5(C)CCC(=O)C(C)(C)C5C(O)CC34C)C2C1 |c:11|

Computed Properties

• Exact Mass: 440.36500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 440.365
• Heavy Atom Count: 32
• Complexity: 866
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 7.34790
• PSA: 37.30000
• Refractive Index: 1.544
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 219.2°C
• Color/Form: Powder
• Density: 1.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids